Cas no 1567073-77-1 (5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1567073-77-1
• MF: C₁₀H₁₀ClN₃O₂S
• MW: 271.723299503326
• MDL: MFCD25364823
• CID: 5245565
• PubChem ID: 104018199
• Update Time: 2025-06-19

5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-3-sulfonyl chloride, 5-ethyl-4-phenyl-
• 5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride

• MDL： MFCD25364823
• Inchi： 1S/C10H10ClN3O2S/c1-2-9-12-13-10(17(11,15)16)14(9)8-6-4-3-5-7-8/h3-7H,2H2,1H3
• InChI Key： MAWUBNJVFWIQEL-UHFFFAOYSA-N
• SMILES： N1=C(CC)N(C2=CC=CC=C2)C(S(Cl)(=O)=O)=N1

Additional information on 5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride

Introduction to 5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1567073-77-1)

5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride, identified by its CAS number 1567073-77-1, is a specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the triazole class, a group of molecules known for their diverse biological activities and utility in drug development. The presence of a sulfonyl chloride functional group enhances its reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry applications.

The structure of 5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride consists of a triazole ring substituted with an ethyl group at the 5-position and a phenyl group at the 4-position. The sulfonyl chloride moiety at the 3-position of the triazole ring is particularly noteworthy, as it serves as a versatile handle for further functionalization. This feature has made the compound an attractive building block for the synthesis of more complex molecules, including potential drug candidates.

In recent years, there has been growing interest in triazole derivatives due to their broad spectrum of biological activities. These activities range from antimicrobial and antifungal properties to more specialized functions such as kinase inhibition and anti-inflammatory effects. The 5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride compound has been studied in various contexts, particularly in the development of novel therapeutic agents. Its unique structural features have allowed researchers to explore its potential in multiple pharmacological pathways.

One of the most compelling aspects of 5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride is its role as a precursor in the synthesis of more complex sulfonamide derivatives. Sulfonamides are a class of compounds that have been widely used in medicine due to their efficacy against a range of diseases. The sulfonyl chloride group in this molecule can be readily converted into sulfonamides through nucleophilic substitution reactions, providing a straightforward route to generate new sulfonamide-based drugs.

Recent studies have highlighted the importance of 5-substituted triazoles in medicinal chemistry. These compounds have shown promise in various therapeutic areas, including cancer treatment and neurodegenerative diseases. The ethyl and phenyl substituents in 5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride contribute to its unique chemical properties and biological interactions. The ethyl group can influence electronic distribution and steric hindrance, while the phenyl ring provides hydrophobicity and potential π-stacking interactions with biological targets.

The sulfonyl chloride functionality at the 3-position is particularly interesting from a synthetic perspective. It allows for facile introduction of amine groups through nucleophilic aromatic substitution or displacement reactions. This reactivity has been exploited in the development of libraries of sulfonamide derivatives for high-throughput screening (HTS) campaigns. Such libraries are instrumental in identifying lead compounds for further optimization.

In addition to its synthetic utility, 5-ethyl-4-phenyl-4H-1,2,4-triazole-3-sulfonyl chloride has been investigated for its potential biological activity. Preliminary studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors relevant to human health. For instance, it has been explored as a possible inhibitor of metalloproteinases, which are enzymes implicated in various pathological processes such as cancer metastasis and inflammation.

The phenyl ring in 5-substituted triazoles like this one can also be modified to enhance or direct specific interactions with biological targets. For example, electronic effects induced by substituents on the phenyl ring can modulate binding affinity and selectivity. This flexibility makes triazole derivatives valuable candidates for structure-based drug design (SBDD) approaches.

The synthesis of 5-(Ethyl)-4-(Phenyl)-1H-Triazole, followed by sulfonylation to produce 5-(Ethyl)-4-(Phenyl)-1H-Triazole 3-Sulfonyl Chloride, involves well-established chemical methodologies that ensure high yield and purity. The process typically starts with the condensation of ethyl acetoacetate with guanidine hydrochloride under basic conditions to form the triazole core. Subsequent functionalization with chlorosulfonic acid or equivalent reagents introduces the sulfonyl chloride group.

The purity and quality of 5-(Ethyl)-4-(Phenyl)-1H-Triazole 3-Sulfonyl Chloride are critical for downstream applications such as pharmaceutical synthesis or library preparation. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are employed to confirm structural integrity and assess purity levels.

In conclusion,5-(Ethyl)-4-(Phenyl)-1H-Triazole 3-Sulfonyl Chloride (CAS No. 1567073–77–1) represents an important intermediate in modern chemical synthesis and drug discovery efforts. Its unique structural features—combining a triazole scaffold with an ethyl group at position 5、a phenyl group at position 4、and a reactive sulfonyl chloride moiety at position 3—make it a versatile tool for medicinal chemists exploring new therapeutic agents。The growing body of research on this compound underscores its significance as both a synthetic intermediate and a potential pharmacophore。